Cas no 1193-55-1 (2-Methylcyclohexane-1,3-dione)

• Product Name: 2-Methylcyclohexane-1,3-dione
• CAS No: 1193-55-1
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD00001587
• CID: 41008
• PubChem ID: 70945
• Update Time: 2025-07-28

2-Methylcyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-Methylcyclohexane-1,3-dione
• 2-Methyl-1,3-cyclohexanedione
• 2-methyl-1,3-cyclohexandione
• 1,3-Cyclohexanedione,2-methyl
• 1,3-DIMETHYLCYCLOADIPIC KETONE
• 1-Methyl-2,6-cyclohexanedione
• 2-MECHD
• 2-methyl-1,3-cyclohexadienone
• 2-methylcyclohexanone-1,3-dione
• 1,3-Cyclohexanedione, 2-methyl-
• VSGJHHIAMHUZKF-UHFFFAOYSA-N
• ghl.PD_Mitscher_leg0.98
• 2-methylcyclohexan-1,3-dion
• 2-Methyl-cyclohexane-1,3-dione
• PubChem15384
• BDBM22772
• 2-me
• NS00015083
• AKOS005256698
• A804263
• DS-14522
• EN300-255642
• 70V
• Z1255360336
• EINECS 214-773-9
• DTXSID90152406
• F19547
• W-108516
• Q63395476
• NSC 54460
• SCHEMBL677600
• NSC-54460
• PD020604
• CS-W019564
• 2-Methyl-1,3-cyclohexanedione, 97%
• SY036390
• M1133
• CHEMBL191688
• FT-0613033
• NSC54460
• 2-METHYLCYCLOHEXAN-1,3-DIONE
• 1193-55-1
• MFCD00001587
• AMY18839
• 2-methyl cyclohexane-1,3-dione
• DB-021315

• MDL： MFCD00001587
• Inchi： 1S/C7H10O2/c1-5-6(8)3-2-4-7(5)9/h5H,2-4H2,1H3
• InChI Key： VSGJHHIAMHUZKF-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C1C)=O
• BRN： 1281598

Computed Properties

• Exact Mass: 126.06800
• Monoisotopic Mass: 126.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.6
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: With white powder
• Density: 1.0579 (rough estimate)
• Melting Point: 206-208 °C (lit.)
• Boiling Point: 235.7°C at 760 mmHg
• Flash Point: 85.9 °C
• Refractive Index: 1.4660 (estimate)
• Solubility: methanol: 0.1 g/mL, clear
• Water Partition Coefficient: Insoluble
• PSA: 34.14000
• LogP: 0.94460
• Sensitiveness: Hygroscopic
• FEMA: 3360
• Solubility: Insoluble in water

2-Methylcyclohexane-1,3-dione Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Safety Term：S22;S24/25
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone